Cas no 1798618-55-9 (Spiro[2H-1-benzopyran-2,3'-pyrrolidin]-4(3H)-one, 1'-[(5-chloro-2-thienyl)carbonyl]-)
Spiro[2H-1-benzopyran-2,3'-pyrrolidin]-4(3H)-one, 1'-[(5-chloro-2-thienyl)carbonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[2H-1-benzopyran-2,3'-pyrrolidin]-4(3H)-one, 1'-[(5-chloro-2-thienyl)carbonyl]-
- 1'-(5-chlorothiophene-2-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one
-
- Inchi: 1S/C17H14ClNO3S/c18-15-6-5-14(23-15)16(21)19-8-7-17(10-19)9-12(20)11-3-1-2-4-13(11)22-17/h1-6H,7-10H2
- InChI Key: ABRMZYCLAPGWQY-UHFFFAOYSA-N
- SMILES: C12(CCN(C(C3SC(Cl)=CC=3)=O)C1)OC1=CC=CC=C1C(=O)C2
Computed Properties
- Exact Mass: 347.0382922g/mol
- Monoisotopic Mass: 347.0382922g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 74.8Ų
Spiro[2H-1-benzopyran-2,3'-pyrrolidin]-4(3H)-one, 1'-[(5-chloro-2-thienyl)carbonyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6435-3343-2μmol |
1'-(5-chlorothiophene-2-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1798618-55-9 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6435-3343-5μmol |
1'-(5-chlorothiophene-2-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1798618-55-9 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6435-3343-10μmol |
1'-(5-chlorothiophene-2-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1798618-55-9 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6435-3343-20μmol |
1'-(5-chlorothiophene-2-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1798618-55-9 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6435-3343-1mg |
1'-(5-chlorothiophene-2-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1798618-55-9 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6435-3343-2mg |
1'-(5-chlorothiophene-2-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1798618-55-9 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6435-3343-3mg |
1'-(5-chlorothiophene-2-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1798618-55-9 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6435-3343-4mg |
1'-(5-chlorothiophene-2-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1798618-55-9 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6435-3343-5mg |
1'-(5-chlorothiophene-2-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1798618-55-9 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6435-3343-10mg |
1'-(5-chlorothiophene-2-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1798618-55-9 | 10mg |
$118.5 | 2023-09-09 |
Spiro[2H-1-benzopyran-2,3'-pyrrolidin]-4(3H)-one, 1'-[(5-chloro-2-thienyl)carbonyl]- Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on Spiro[2H-1-benzopyran-2,3'-pyrrolidin]-4(3H)-one, 1'-[(5-chloro-2-thienyl)carbonyl]-
Spiro[2H-1-benzopyran-2,3'-pyrrolidin]-4(3H)-one, 1'-[(5-chloro-2-thienyl)carbonyl]- (CAS No. 1798618-55-9): A Comprehensive Overview
Spiro[2H-1-benzopyran-2,3'-pyrrolidin]-4(3H)-one, 1'-[(5-chloro-2-thienyl)carbonyl]- (CAS No. 1798618-55-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as spirobenzopyran-thienylcarbonyl pyrrolidine, is characterized by its unique spirocyclic structure and the presence of a thienylcarbonyl group, which imparts distinct chemical and biological properties.
The spirocyclic nature of this compound is a key feature that contributes to its stability and potential therapeutic applications. The spirocyclic structure involves a shared carbon atom between two rings, in this case, a benzopyran and a pyrrolidine ring. This structural arrangement provides rigidity and conformational restriction, which can enhance the compound's binding affinity to specific biological targets.
The thienylcarbonyl group, specifically the 5-chloro-2-thienylcarbonyl moiety, is another critical component of the molecule. Thienyl groups are known for their aromaticity and electron-donating properties, which can influence the compound's reactivity and interactions with biological systems. The presence of a chlorine atom at the 5-position further modulates the electronic properties of the thienyl ring, potentially enhancing its pharmacological activity.
Recent studies have explored the potential applications of Spiro[2H-1-benzopyran-2,3'-pyrrolidin]-4(3H)-one, 1'-[(5-chloro-2-thienyl)carbonyl]- in various therapeutic areas. One notable area of research is its potential as an antioxidant agent. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. Preliminary studies have shown that this compound exhibits potent antioxidant activity, likely due to its ability to scavenge free radicals and inhibit lipid peroxidation.
In addition to its antioxidant properties, Spiro[2H-1-benzopyran-2,3'-pyrrolidin]-4(3H)-one, 1'-[(5-chloro-2-thienyl)carbonyl]- has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.
Another area of interest is the compound's anti-cancer properties. Cancer cells often exhibit altered metabolism and increased oxidative stress. Studies have shown that Spiro[2H-1-benzopyran-2,3'-pyrrolidin]-4(3H)-one, 1'-[(5-chloro-2-thienyl)carbonyl]- can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. This makes it a promising candidate for further investigation in cancer therapy.
The pharmacokinetic profile of Spiro[2H-1-benzopyran-2,3'-pyrrolidin]-4(3H)-one, 1'-[(5-chloro-2-thienyl)carbonyl]- has also been studied to understand its behavior in biological systems. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent.
Despite its promising potential, further research is needed to fully elucidate the mechanisms of action and optimize the therapeutic efficacy of Spiro[2H-1-benzopyran-2,3'-pyrrolidin]-4(3H)-one, 1'-[(5-chloro-2-thienyl)carbonyl]-. Clinical trials are essential to evaluate its safety and efficacy in human subjects. Ongoing studies are focusing on optimizing the chemical structure through synthetic modifications to enhance its pharmacological properties while minimizing potential side effects.
In conclusion, Spiro[2H-1-benzopyran-2,3'-pyrrolidin]-4(3H)-one, 1'-[(5-chloro-2-thienyl)carbonyl]- (CAS No. 1798618-55-9) represents a promising lead compound with diverse therapeutic applications. Its unique spirocyclic structure and thienylcarbonyl group contribute to its stability and biological activity. Further research will likely uncover additional applications and optimize its potential as a valuable therapeutic agent in various medical fields.
1798618-55-9 (Spiro[2H-1-benzopyran-2,3'-pyrrolidin]-4(3H)-one, 1'-[(5-chloro-2-thienyl)carbonyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)